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Compound of Interest

(S)-Methyl pyrrolidine-3-
Compound Name:

carboxylate
CAS No.: 216311-60-3
Cat. No.: B1585807
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Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Methyl pyrrolidine-3-carboxylate is a pivotal chiral building block in contemporary drug
discovery and development. Its stereochemically defined pyrrolidine core is a recurring motif in
a multitude of biologically active compounds. Consequently, the rigorous and unambiguous
structural elucidation of this molecule is of paramount importance to ensure the synthesis of
targeted, effective, and safe pharmaceutical agents. This technical guide provides a
comprehensive, multi-faceted approach to the structural analysis of (S)-Methyl pyrrolidine-3-
carboxylate, integrating foundational chemical principles with advanced analytical
methodologies.

Foundational Physicochemical Properties

A robust analytical strategy is predicated on a thorough understanding of the molecule's
intrinsic properties.
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Property Data Reference
Molecular Formula C6H11NO2 [1112]
Molecular Weight 129.16 g/mol [11[2][3]
Appearance Cream crystalline powder to oil  [4]

CAS Number 216311-60-3 [11[5]

Synthetic Landscape and Impurity Profiling

(S)-Methyl pyrrolidine-3-carboxylate is frequently synthesized from chiral precursors such as
(S)-(+)-pyrrolidine-3-carboxylic acid. The synthetic route can introduce various impurities,
including the corresponding (R)-enantiomer, residual starting materials, and reaction by-
products. A comprehensive analytical workflow must be designed to identify and quantify these

potential contaminants.

The Analytical Workflow: A Multi-technique Imperative

No single analytical technique can provide a complete structural picture. A synergistic
approach, as depicted below, is essential for a thorough characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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